Cas no 1050508-87-6 (2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride)

• Product Name: 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride
• CAS No: 1050508-87-6
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 1067295
• PubChem ID: 17170919
• Update Time: 2025-06-14

2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenoxy)-N-methyl-1-ethanamine hydrochloride
• 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride
• [2-(3-fluorophenoxy)ethyl]methylamine hydrochloride
• AKOS005111282
• 1050508-87-6
• 2-(3-Fluorophenoxy)-N-methyl-ethanamine HCl
• [2-(3-fluorophenoxy)ethyl](methyl)amine hydrochloride
• 2-(3-fluorophenoxy)-N-methylethanamine;hydrochloride
• F80166
• EN300-1221577
• CS-0224978
• 2-(3-Fluorophenoxy)-N-methyl-1-ethanaminehydrochloride
• F3377-0289

• MDL： MFCD08721749
• Inchi： 1S/C9H12FNO.ClH/c1-11-5-6-12-9-4-2-3-8(10)7-9;/h2-4,7,11H,5-6H2,1H3;1H
• InChI Key： YVHCGBUSVQQYAQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)OCCNC

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride

Comprehensive Overview of 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride (CAS No. 1050508-87-6)

2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride (CAS No. 1050508-87-6) is a fluorinated phenoxyethylamine derivative with significant potential in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of the 3-fluorophenoxy moiety and the N-methylethan-1-amine backbone makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in how the fluorine atom influences the compound's interaction with biological targets, a topic frequently searched in academic databases and AI-driven platforms. This aligns with the broader trend of exploring fluorine in drug design, a hot topic in 2024 due to its impact on drug potency and selectivity.

The compound's hydrochloride salt form improves its solubility, making it more suitable for experimental studies. This characteristic is critical for researchers investigating its potential as a precursor for central nervous system (CNS) active agents, another frequently searched term in scientific literature. Its structural similarity to known bioactive molecules has led to speculation about its utility in developing novel therapeutics for neurological conditions, though further studies are required to validate these claims.

From a synthetic chemistry perspective, 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride offers a compelling case study in selective fluorination techniques. Modern organic chemists often search for optimized protocols to introduce fluorine atoms into aromatic systems, and this compound exemplifies the challenges and opportunities in this field. Its synthesis typically involves multi-step reactions, including etherification and amine alkylation, followed by salt formation—a process detailed in several recent patents and publications.

Beyond its chemical properties, the compound's analytical characterization is a subject of interest. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure, addressing another frequent query among researchers. The availability of high-purity 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride is crucial for reproducible results, a point emphasized in many peer-reviewed studies.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for this compound, reflecting a broader industry shift toward sustainable practices. Searches for solvent-free reactions or catalytic fluorination methods often intersect with discussions about this molecule, highlighting its relevance in contemporary chemical research.

As the scientific community continues to investigate 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride, its potential applications extend beyond pharmaceuticals. Some studies suggest utility in material science, particularly in designing fluorinated polymers with unique properties. This interdisciplinary angle addresses another common search trend: multi-functional fluorinated compounds.

Quality control and regulatory compliance are additional hot topics linked to this compound. With increasing scrutiny on chemical safety and documentation, researchers frequently seek information about proper handling, storage, and analytical standards for 1050508-87-6, ensuring alignment with global research guidelines.

In summary, 2-(3-fluorophenoxy)-N-methylethan-1-amine hydrochloride represents a fascinating intersection of synthetic chemistry, medicinal research, and industrial application. Its fluorinated structure, solubility advantages, and potential bioactivity make it a compound of enduring interest, as evidenced by its prominence in both academic literature and online search trends. Future research will likely uncover even more applications for this versatile molecule.